2-(4-methoxyphenylsulfonamido)-N-(4-methylbenzyl)thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methoxyphenyl)sulfonylamino]-N-[(4-methylphenyl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H19N3O4S2/c1-13-3-5-14(6-4-13)11-20-18(23)17-12-27-19(21-17)22-28(24,25)16-9-7-15(26-2)8-10-16/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: KNYUTDAZIHJPPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

2-(4-methoxyphenylsulfonamido)-N-(4-methylbenzyl)thiazole-4-carboxamide, also known as MTC, is a chemical compound that has been studied for its potential use in scientific research, particularly in the field of cancer research. This compound has shown promise as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.

Scientific Research Applications

Synthesis and Characterization

Research efforts have led to the synthesis and characterization of various sulfonamide derivatives, highlighting the importance of structural modifications to enhance biological activities. For instance, the study by Hassan et al. (2014) focused on synthesizing 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, showcasing the structural elucidation through elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014). Similarly, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized as potential anti-inflammatory and analgesic agents, demonstrating the significance of sulfonamide derivatives in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Anticancer Activities

Sulfonamide derivatives have been evaluated for their antimicrobial and anticancer activities. For example, new pyridazinyl sulfonamide derivatives exhibited significant antibacterial activities against various bacterial strains, underscoring their potential as antimicrobial agents (Mohamed, 2007). Additionally, novel thiophene derivatives with sulfonamide, isoxazole, benzothiazole, quinoline, and anthracene moieties were prepared and showed promising anticancer activities, highlighting the versatility of sulfonamide derivatives in targeting cancer cells (Ghorab, Bashandy, & Alsaid, 2014).

Inhibition of Enzyme Activity

Sulfonamide derivatives have also been investigated for their ability to inhibit the activity of specific enzymes, such as carbonic anhydrase (CA), which is associated with various physiological functions and diseases. The inhibition of tumor-associated isozyme IX by halogenosulfanilamide and halogenophenylaminobenzolamide derivatives suggests potential applications in designing antitumor agents (Ilies et al., 2003).